Cas no 1937363-72-8 (3-(1-methylcyclohexyl)prop-2-en-1-amine)

• Product Name: 3-(1-methylcyclohexyl)prop-2-en-1-amine
• CAS No: 1937363-72-8
• MF: C₁₀H₁₉N
• MW: 153.26456284523
• CID: 6017022
• PubChem ID: 131248119
• Update Time: 2025-10-28

3-(1-methylcyclohexyl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(1-methylcyclohexyl)prop-2-en-1-amine
• 1937363-72-8
• EN300-1780124

• Inchi： 1S/C10H19N/c1-10(8-5-9-11)6-3-2-4-7-10/h5,8H,2-4,6-7,9,11H2,1H3/b8-5+
• InChI Key： BGMHXVHLAKQURK-VMPITWQZSA-N
• SMILES： NC/C=C/C1(C)CCCCC1

Computed Properties

• Exact Mass: 153.151749610g/mol
• Monoisotopic Mass: 153.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26Ų

Additional information on 3-(1-methylcyclohexyl)prop-2-en-1-amine

<![CDATA[

3-(1-Methylcyclohexyl)prop-2-en-1-amine: A Comprehensive Overview

3-(1-Methylcyclohexyl)prop-2-en-1-amine, also known by its CAS number 1937363-72-8, is a versatile organic compound with significant applications in various fields. This compound has garnered attention due to its unique chemical structure and potential uses in pharmaceuticals, agrochemicals, and materials science. Recent advancements in synthetic chemistry have further highlighted its importance, making it a focal point for researchers worldwide.

The chemical structure of 3-(1-Methylcyclohexyl)prop-2-en-1-amine consists of a cyclohexane ring substituted with a methyl group at the 1-position and an amino group attached to a propene chain. This arrangement imparts the compound with unique electronic and steric properties, which are crucial for its reactivity and functionality. The presence of the amino group makes it a valuable precursor for various amine-based compounds, while the cyclohexane ring provides structural stability and enhances its solubility properties.

Recent studies have explored the synthesis of 3-(1-Methylcyclohexyl)prop-2-en-1-amine through innovative methodologies. One notable approach involves the use of catalytic asymmetric hydrogenation, which not only enhances the yield but also improves the enantiomeric excess of the product. This method has been particularly useful in drug discovery, where stereochemistry plays a pivotal role in determining biological activity.

In terms of applications, 3-(1-Methylcyclohexyl)prop-2-en-1-amine has shown promise in the development of bioactive molecules. For instance, researchers have utilized this compound as a building block for designing inhibitors targeting specific enzymes involved in diseases such as cancer and neurodegenerative disorders. Its ability to form stable complexes with metal ions has also made it a candidate for coordination chemistry studies, opening avenues for potential applications in catalysis and materials science.

The pharmacological profile of 3-(1-Methylcyclohexyl)prop-2-en-1-amine has been extensively studied in recent years. Preclinical studies indicate that it exhibits moderate anti-inflammatory and antioxidant activities, making it a potential candidate for therapeutic interventions. Additionally, its low toxicity profile, as demonstrated in acute toxicity studies, further supports its suitability for medicinal applications.

From an industrial perspective, the synthesis of CAS 1937363-72-8 has been optimized to meet the demands of large-scale production. Green chemistry principles have been integrated into these processes, reducing environmental impact while maintaining high yields. This shift towards sustainable synthesis methods aligns with global efforts to promote eco-friendly chemical manufacturing.

In conclusion, 3-(1-Methylcyclohexyl)prop-2-en-1-amine, with its CAS number 1937363-72-8, stands as a testament to the progress in modern organic chemistry. Its diverse applications, coupled with ongoing research into its properties and synthesis, ensure that this compound will continue to play a vital role in advancing scientific knowledge and technological innovation. ]]>